Unveiling the Molecular Architecture: A Technical Guide to the Crystal Structure and Bonding of Oxalic Acid Dihydrate
Unveiling the Molecular Architecture: A Technical Guide to the Crystal Structure and Bonding of Oxalic Acid Dihydrate
For researchers, scientists, and drug development professionals, a deep understanding of the three-dimensional structure of molecules is paramount. Oxalic acid dihydrate, a fundamental dicarboxylic acid, serves as a valuable model system for studying hydrogen bonding and crystal packing. This technical guide provides a comprehensive overview of its crystal structure, bonding characteristics, and the experimental methodologies used for its determination.
Crystal Structure and Unit Cell Parameters
Oxalic acid dihydrate ((COOH)₂·2H₂O) crystallizes in the monoclinic system. The most commonly reported space group is P2₁/n, which is a standard setting of P2₁/c.[1][2][3] The crystal structure consists of planar oxalic acid molecules linked to water molecules through an extensive network of hydrogen bonds.
The unit cell parameters for the α-polymorph of deuterated oxalic acid dihydrate have been determined with high precision using neutron powder diffraction at various temperatures. These parameters are crucial for defining the repeating unit of the crystal lattice.
| Parameter | 15 K | 100 K | 298 K |
| a (Å) | 6.13661(4) | 6.13338(6) | 6.150 |
| b (Å) | 3.47501(1) | 3.50018(1) | 3.605 |
| c (Å) | 11.97044(2) | 11.98334(3) | 12.102 |
| β (°) | 105.9778(1) | 106.0599(2) | 106.63 |
| Volume (ų) | 245.406 | 247.218 | - |
Data obtained from high-resolution neutron powder diffraction of deuterated oxalic acid dihydrate.[4]
X-ray diffraction studies have also been employed to determine the unit cell parameters, yielding values consistent with the neutron diffraction data. For instance, one study reported a = 6.119 Å, b = 3.607 pm, c = 12.057 pm, and β = 106°19′.[1][5]
Intramolecular Bonding: Bond Lengths and Angles
The geometry of the oxalic acid molecule within the crystal is defined by its bond lengths and angles. These parameters have been determined with high accuracy through diffraction studies.
| Bond | Bond Length (Å) |
| C-C | 1.53 |
| C-O₁ | 1.29 |
| C-O₂ | 1.19 |
Inter-atomic distances within the oxalic acid molecule.[1][5]
| Bond | Bond Length (Å) (Neutron Diffraction at 298 K) |
| O₁-D₁ | 1.030 (α phase), 1.020 (β phase) |
| C₁=O₂ | 1.207 (α phase), 1.203 (β phase) |
Selected bond lengths from neutron diffraction data, highlighting the precision in locating hydrogen (deuterium) atoms.[6]
Intermolecular Interactions: The Hydrogen Bonding Network
The crystal structure of oxalic acid dihydrate is dominated by a three-dimensional network of hydrogen bonds. These interactions involve the carboxylic acid protons, the carbonyl oxygens of the oxalic acid molecules, and the water molecules, which act as both hydrogen bond donors and acceptors.[1] This extensive hydrogen bonding is responsible for the stability of the crystal lattice and influences its physical properties.
The hydrogen bond between the carboxylic hydroxyl group and a water molecule is particularly short and strong.[7] Neutron diffraction studies have provided precise locations of the hydrogen atoms, revealing the geometry of these interactions. For example, the D₁···O₃ hydrogen bond length is 1.493 Å in the α phase.[6]
To visualize the intricate network of hydrogen bonds within the oxalic acid dihydrate crystal, the following diagram illustrates the key interactions between an oxalic acid molecule and its neighboring water molecules.
Figure 1. Hydrogen bonding interactions of an oxalic acid molecule with neighboring water molecules.
Experimental Protocols for Crystal Structure Determination
The determination of the crystal structure of oxalic acid dihydrate relies on sophisticated experimental techniques, primarily X-ray and neutron diffraction.
Single-Crystal X-ray Diffraction
Principle: This technique involves irradiating a single crystal of the compound with a monochromatic beam of X-rays. The electrons in the atoms of the crystal scatter the X-rays, producing a diffraction pattern of spots of varying intensity. The positions and intensities of these spots are used to determine the arrangement of atoms within the crystal lattice.
Methodology:
-
Crystal Growth: High-quality single crystals of oxalic acid dihydrate are grown, typically by slow evaporation of a saturated aqueous solution.[8]
-
Data Collection: A suitable single crystal is mounted on a goniometer in an X-ray diffractometer. The crystal is rotated in the X-ray beam, and the diffraction data are collected on a detector.
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Structure Solution and Refinement: The collected diffraction data are processed to determine the unit cell dimensions and space group. The initial positions of the atoms are determined using direct methods or Patterson methods. These positions are then refined using least-squares methods to obtain the final, precise atomic coordinates, bond lengths, and bond angles.
Neutron Diffraction
Principle: Similar to X-ray diffraction, neutron diffraction involves scattering a beam of particles – in this case, neutrons – from a crystal. While X-rays are scattered by electrons, neutrons are scattered by atomic nuclei. This makes neutron diffraction particularly effective for locating light atoms, such as hydrogen, with high precision.
Methodology:
-
Sample Preparation: For neutron diffraction studies of hydrogen-containing compounds, it is often advantageous to use deuterated samples (where hydrogen is replaced by its isotope, deuterium). This is because deuterium has a larger and more coherent scattering cross-section for neutrons compared to hydrogen, leading to better quality data. Deuterated oxalic acid dihydrate crystals are grown from a solution in heavy water (D₂O).[9]
-
Data Collection: A single crystal of deuterated oxalic acid dihydrate is mounted in a neutron diffractometer. The crystal is bathed in a beam of neutrons, and the scattered neutrons are detected. Data can be collected at various temperatures, including cryogenic temperatures, to study the effects of thermal motion.[4]
-
Structure Refinement: The data analysis is similar to that of X-ray diffraction, but the scattering factors for neutrons are different. The refinement of the neutron diffraction data provides highly accurate positions for all atoms, including the deuterium atoms, yielding precise information about hydrogen bond geometries.[10][11]
Conclusion
The crystal structure of oxalic acid dihydrate is a well-characterized system that provides valuable insights into molecular geometry and intermolecular interactions. The combination of X-ray and neutron diffraction techniques has enabled a detailed understanding of its unit cell, bond parameters, and the critical role of the extensive hydrogen bonding network in defining its solid-state architecture. This knowledge is fundamental for applications in crystal engineering, materials science, and drug development where control over solid-state properties is crucial.
References
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- 5. Oxalic acid - Wikipedia [en.wikipedia.org]
- 6. researchgate.net [researchgate.net]
- 7. Cooperativity Assisted Shortening of Hydrogen Bonds in Crystalline Oxalic Acid Dihydrate: DFT and NBO Model Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- 9. The α and β forms of oxalic acid di-hydrate at high pressure: a theoretical simulation and a neutron diffraction study - CrystEngComm (RSC Publishing) [pubs.rsc.org]
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- 11. journals.iucr.org [journals.iucr.org]
